Cas no 2228089-98-1 (5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2228089-98-1
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 6484704
• PubChem ID: 165835765
• Update Time: 2025-05-20

5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid
• 2228089-98-1
• EN300-1750034

• Inchi： 1S/C11H9FN2O2/c1-6-3-2-4-7(12)10(6)8-5-9(11(15)16)14-13-8/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key： NCNLQXSAOFUFMK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C=C(C(=O)O)NN=1

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid

5-(2-Fluoro-6-Methylphenyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2228089-98-1, known as 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system substituted with a fluorinated aromatic group, making it a unique candidate for various chemical and biological studies.

The synthesis of 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid involves a series of carefully designed reactions, including nucleophilic substitutions, cyclizations, and functional group transformations. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis process, improving both yield and purity. These improvements are particularly important for large-scale production, especially in the context of its potential use as a pharmaceutical agent.

One of the most promising aspects of this compound is its biological activity. Studies have shown that 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid exhibits significant anti-inflammatory and antioxidant properties. These findings have led researchers to explore its potential as a therapeutic agent in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Moreover, the compound has demonstrated selectivity towards certain cellular targets, which is a critical factor in drug design.

In recent years, there has been growing interest in the application of pyrazole derivatives in cancer therapy. Preclinical studies have revealed that 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid may possess anti-proliferative effects on cancer cells. This activity is attributed to its ability to modulate key signaling pathways involved in cell growth and apoptosis. While these results are preliminary, they underscore the need for further investigation into its mechanism of action and potential toxicity profiles.

The structural versatility of 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. By modifying the substituents on the aromatic ring or the pyrazole core, researchers can generate a library of related compounds with varying biological activities. This approach is particularly useful for identifying lead compounds with enhanced efficacy and reduced side effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid is crucial for its safe handling and disposal. Recent studies have focused on its biodegradation under various environmental conditions, providing insights into its persistence and potential risks to ecosystems.

In conclusion, 5-(2-fluoro-6-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No 2228089-98-1) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with promising biological activities, positions it as a key player in future drug development efforts. As research continues to unfold, this compound may unlock new possibilities for treating a wide range of human diseases.